Cas no 897552-62-4 (1-Piperazineethanol, α-(3-methylphenyl)-)

• Product Name: 1-Piperazineethanol, α-(3-methylphenyl)-
• CAS No: 897552-62-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5280124
• Update Time: 2025-05-20

1-Piperazineethanol, α-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol, α-(3-methylphenyl)-
• 2-(Piperazin-1-yl)-1-(m-tolyl)ethan-1-ol

• Inchi： 1S/C13H20N2O/c1-11-3-2-4-12(9-11)13(16)10-15-7-5-14-6-8-15/h2-4,9,13-14,16H,5-8,10H2,1H3
• InChI Key： XZSDZMCXTGIGKE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)(O)CN1CCNCC1

Additional information on 1-Piperazineethanol, α-(3-methylphenyl)-

1-Piperazineethanol, α-(3-methylphenyl)- (CAS No. 897552-62-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

1-Piperazineethanol, α-(3-methylphenyl)-, identified by its CAS number 897552-62-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a piperazine core substituted with an α-(3-methylphenyl) group, has garnered attention due to its unique structural and functional properties. The piperazine moiety is well-known for its role in medicinal chemistry, often serving as a key structural element in drugs targeting various biological pathways. The presence of the 3-methylphenyl group further enhances its potential as a pharmacophore, contributing to its interaction with biological targets.

The compound's synthesis and chemical properties have been extensively studied, particularly in the context of developing novel pharmaceutical agents. The piperazineethanol backbone provides a flexible scaffold that can be modified to tailor specific biological activities. Researchers have leveraged this compound in the synthesis of potential therapeutic agents, exploring its utility in treating neurological disorders, infectious diseases, and other conditions where precise molecular interactions are crucial.

Recent advancements in computational chemistry have enabled more efficient design and optimization of molecules like 1-Piperazineethanol, α-(3-methylphenyl)-. By integrating high-throughput virtual screening with experimental validation, scientists have been able to rapidly identify promising candidates for further development. This approach has been particularly effective in identifying compounds with enhanced binding affinity and selectivity for target proteins.

In the field of drug discovery, the CAS No. 897552-62-4 compound has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for creating libraries of diverse compounds for screening purposes. The α-(3-methylphenyl) substituent, in particular, has been shown to influence the electronic properties of the molecule, making it suitable for applications where fine-tuning of chemical reactivity is required.

The pharmacological profile of 1-Piperazineethanol, α-(3-methylphenyl)- has been a focus of numerous studies. Researchers have explored its interactions with enzymes and receptors relevant to human health and disease. For instance, studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. Additionally, its potential as an adjuvant in vaccine formulations has been explored due to its ability to modulate immune responses.

The development of novel synthetic methodologies has also contributed to the growing interest in this compound. Advances in catalytic processes have allowed for more efficient and environmentally friendly routes to produce 1-Piperazineethanol, α-(3-methylphenyl)- on an industrial scale. These innovations are crucial for ensuring that sufficient quantities of the compound can be obtained for both research and commercial applications.

One of the most exciting areas of research involving this compound is its application in targeted therapy. By designing derivatives that enhance specific biological interactions, scientists aim to develop treatments that are more effective and have fewer side effects compared to traditional therapies. The CAS No. 897552-62-4 identifier ensures that researchers can accurately reference and track this compound throughout various stages of development.

The role of this compound in interdisciplinary research is also noteworthy. Its properties make it a valuable tool for studying complex biological systems using both experimental and computational approaches. This interdisciplinary approach has led to new insights into disease mechanisms and has opened up new avenues for therapeutic intervention.

In conclusion, 1-Piperazineethanol, α-(3-methylphenyl)- (CAS No. 897552-62-4) represents a fascinating subject of study in modern chemical and pharmaceutical research. Its unique structure and versatile applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new possibilities for this compound, its significance is likely to grow even further.